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Compound of Interest

Compound Name: Vitrabond
CAS No.: 126338-82-7
Cat. No.: B1178313
Get Quote
. J

A Note on Product Identification: Initial safety inquiries for "Vitrabond" have indicated a
potential confusion with "Vitrebond™," a light-cure glass ionomer liner/base manufactured by
3M™ used in dental and research applications. The following safety and handling information
pertains to 3M™ Vitrebond™, which aligns with the context of laboratory and research use by
scientists and drug development professionals. Vitrabond, in contrast, is a construction
material.

This guide provides crucial safety and logistical information for the handling of 3SM™
Vitrebond™, including procedural steps for safe operation and disposal, to ensure the well-
being of laboratory personnel.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 3M™ Vitrebond™, the use of appropriate Personal Protective Equipment is
mandatory to prevent exposure to its chemical components, which can cause serious eye
irritation and allergic skin reactions.[1][2][3][4]
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Eye Protection:

» Requirement: Safety glasses with side shields are the minimum required eye protection to
prevent splashes and accidental contact with the eyes.[1][3][5][6]

e Procedure: Eye protection should be worn at all times when handling the liquid or powder
components, during mixing, application, and cleanup of spills.

Hand and Skin Protection:

e Requirement: Protective gloves are required to prevent skin contact.[1][2] A "no-touch”
technique is also recommended.[1][3][7]

o Glove Selection: The Safety Data Sheet (SDS) notes that acrylates may penetrate commonly
used gloves.[1][3][7] Therefore, it is advisable to consult with a safety officer or glove
manufacturer to select a glove material that is resistant to the specific chemical composition
of Vitrebond™. If the product comes into contact with a glove, the glove should be removed
and discarded immediately, followed by hand washing.[1][3]

o Clothing: Standard laboratory coats or long-sleeved garments should be worn to protect the
skin from accidental splashes. Contaminated clothing should be removed and washed
before reuse.[1][4][6]

Respiratory Protection:

e Requirement: Under normal use conditions with adequate ventilation, respiratory protection
is generally not required.[1][5] However, if dust from the powder component is generated or if
handling occurs in a poorly ventilated area, a risk assessment should be conducted to
determine if respiratory protection is necessary.[1][4][5][6]

Quantitative Data Summary

The following table summarizes key quantitative data for 3M™ Vitrebond™ based on available
Safety Data Sheets.
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Property Value Source
pH 25-3.0 [3]
Boiling Point >= 212 °F (>= 100 °C) [3]
Flash Point >101.1 °C (Closed Cup) [1]
Specific Gravity 1.200 (Water = 1) [3]
Solubility in Water Complete [3]

Experimental Protocols: Safe Handling and Disposal

Handling and Preparation:
o Ventilation: Ensure work is conducted in a well-ventilated area.[1][5][6]
» PPE: Don all required personal protective equipment as outlined above.

¢ Dispensing: Follow the manufacturer's instructions for dispensing the powder and liquid
components to ensure the correct mixing ratio.

e Mixing: Mix the components on a designated mixing pad using the provided spoon, avoiding
the generation of dust.

Application: Apply the mixed material as required for the specific research or dental protocol.

Spill Management:

e Area Evacuation and Ventilation: In case of a spill, evacuate the immediate area and ensure
it is well-ventilated.[4][5]

o Containment: For liquid spills, contain the material using an absorbent material such as
bentonite, vermiculite, or a commercial inorganic absorbent.[3][6][7] For powder spills, use a
wet sweeping compound or water to avoid creating dust.[5]

o Collection: Carefully collect the spilled material and absorbent into a closed, approved
container for disposal.[1][3][4][6]
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e Cleanup: Clean the spill area with water and dispose of the cleaning materials as hazardous
waste.[1][6]

 PPE Removal: Remove and decontaminate or dispose of all PPE worn during the cleanup
process.

Disposal Plan:

Uncured Product: Uncured Vitrebond™ should be disposed of as chemical waste. One
recommended method is incineration in a permitted waste incineration facility.[1][3][7]

e Cured Product: Completely cured or polymerized material can be disposed of in a permitted
industrial waste facility or a landfill designed for industrial waste if no other options are
available.[1]

o Containers: Empty containers should be sealed and disposed of according to local, state,
and federal regulations.

o Contaminated Materials: All materials contaminated with Vitrebond™, including gloves,
mixing pads, and cleaning materials, should be disposed of as hazardous waste.

Consult with your institution's environmental health and safety department for specific disposal
guidelines and to ensure compliance with all applicable regulations.[3][7]

Visual Workflow for Safe Handling of 3aM™
Vitrebond™
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Start: Prepare for Handling

1. Don Personal Protective Equipment
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A
[ 2. Ensure Adequate Ventilation ]
A
[ 3. Dispense and Mix Components ]
A

[ 4. Application of Mixed Product j

T
1
I
leential Event

4 N\

Contingency anq Disposal
I

&ctivate

Spill Cleanup Procedure
(Ventilate, Contain, Collect)

\

5. Dispose of Waste
(Uncured, Cured, Contaminated Materials)

- J

Y

Y

6. Clean Work Area

\

[ 7. Remove and Dispose/Clean PPE ]

End: Complete and Clean Up

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3M™ Vitrebond™.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Vitrebond™]. BenchChem, [2026]. [Online PDF]. Available at:
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protocols-for-vitrebond]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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